Cas no 2229488-31-5 (1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229488-31-5
• MF: C₁₁H₁₇F₂N₃
• MW: 229.269589185715
• CID: 6282696
• PubChem ID: 165852971
• Update Time: 2025-07-20

1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine
• 2229488-31-5
• EN300-1956997

• Inchi： 1S/C11H17F2N3/c1-9(2,3)7-5-8(16(4)15-7)10(14)6-11(10,12)13/h5H,6,14H2,1-4H3
• InChI Key： AOMWEZOLTPARNN-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1=CC(C(C)(C)C)=NN1C)N)F

Computed Properties

• Exact Mass: 229.13905388g/mol
• Monoisotopic Mass: 229.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine

Comprehensive Overview of 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229488-31-5)

The compound 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229488-31-5) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a tert-butyl group, a methyl-substituted pyrazole ring, and a difluorocyclopropane moiety, which collectively contribute to its distinct physicochemical properties. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are particularly interested in its amine functionality, which offers versatile reactivity for further derivatization.

In the context of modern drug discovery, 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine is being explored as a key intermediate for the synthesis of novel bioactive molecules. Its pyrazole core is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of difluorocyclopropane enhances metabolic stability and bioavailability, addressing a common challenge in drug design. Recent studies have highlighted its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical research due to their role in treating neurological disorders and metabolic diseases.

From an agrochemical perspective, this compound's tert-butyl and difluorocyclopropane groups are known to improve pesticidal efficacy and environmental persistence. With the growing demand for sustainable crop protection solutions, researchers are investigating its derivatives as potential next-generation insecticides or herbicides. The amine group also allows for facile conjugation with other bioactive fragments, enabling the development of hybrid molecules with dual modes of action—a trending approach in agrochemical innovation.

The synthesis of 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine typically involves multi-step organic transformations, including cyclopropanation and pyrazole ring formation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the industry's shift toward greener and more efficient methodologies. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, ensuring reproducibility for industrial-scale production.

Beyond its biological applications, this compound has also found utility in material science. The difluorocyclopropane unit imparts unique electronic properties, making it a candidate for designing organic semiconductors or liquid crystal materials. Its thermal stability and compatibility with polymer matrices align with the rising interest in high-performance materials for electronics and coatings. As the demand for lightweight, durable materials grows in sectors like aerospace and renewable energy, such specialized compounds are gaining traction.

In summary, 1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229488-31-5) represents a versatile building block with broad applicability across interdisciplinary fields. Its structural features—tert-butyl, pyrazole, and difluorocyclopropane—make it a valuable asset for researchers tackling challenges in drug development, sustainable agriculture, and advanced materials. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing questions in modern chemistry and beyond.